1-[2-(4-Bromophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-amine hydrochloride

• IUPAC Name: 1-[2-(4-bromophenyl)-4-methyl-1,3-thiazol-5-yl]ethanamine;hydrochloride
• InChI: InChI=1S/C12H13BrN2S.ClH/c1-7(14)11-8(2)15-12(16-11)9-3-5-10(13)6-4-9;/h3-7H,14H2,1-2H3;1H
• InChI Key: KXEGBWBFCWVFCY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)Br)C(C)N.Cl
• Molecular Formula: C12H14BrClN2S
• Molecular Weight: 333.68 g/mol

Description

1-(2-(4-Bromophenyl)-4-methyl-1,3-thiazol-5-yl)ethan-1-amine hydrochloride, also known as 4-Bromo-4-methylthiazolyl-1-ethanamine hydrochloride (BMTEH), is an organic compound with a wide range of applications in the sciences. It is a colorless, crystalline solid and has a molecular weight of 300.1 g/mol. BMTEH is an important intermediate for the synthesis of a variety of drugs and chemicals, and has been used in research for a variety of applications.

Scientific Research Applications

Quantum Chemical and Molecular Dynamics Simulation Studies

• Corrosion Inhibition: A study by Kaya et al. (2016) employed quantum chemical parameters and molecular dynamics simulations to predict the corrosion inhibition performances of some thiazole and thiadiazole derivatives against iron corrosion. These compounds, including 2-amino-4-(4-bromophenyl)-thiazole (Inh2), were theoretically found to effectively interact with the metal surface, indicating their potential as corrosion inhibitors for iron and possibly other metals (Kaya et al., 2016).

Synthetic Chemistry

• Synthesis of Benzimidazoles: Lygin and Meijere (2009) reported the synthesis of 1-substituted benzimidazoles from o-bromophenyl isocyanide and various primary amines under copper(I) iodide catalysis. This work highlights the utility of bromophenyl-based compounds in constructing heterocyclic structures, which are crucial in pharmaceutical chemistry and material science (Lygin & Meijere, 2009).

Pharmacological Applications

• Antimicrobial and Cytotoxic Activity: Noolvi et al. (2014) synthesized a series of 1-methyl-N-((substituted-phenylmethylidene)-1H-benzimidazol-2-amines and evaluated their antibacterial and cytotoxic properties. This indicates the potential of bromophenyl-thiazole derivatives in developing new antimicrobial agents (Noolvi et al., 2014).

Material Science and Engineering

• Poly Vinyl Alcohol/Acrylic Acid Hydrogels Modification: Aly and El-Mohdy (2015) modified radiation-induced poly vinyl alcohol/acrylic acid hydrogels through condensation reactions with various aliphatic and aromatic amines, including 2-aminothiazole. This research demonstrates the application of thiazole derivatives in modifying polymers for enhanced swelling properties, thermal stability, and potential medical applications (Aly & El-Mohdy, 2015).

Mechanism of Action

Target of Action

Compounds with similar structures have been known to interact with various biological targets .

Mode of Action

The thiazole ring, a key structural component of the compound, is known for its diverse pharmacological effects .

Biochemical Pathways

Thiazole-containing compounds are known to activate or inhibit various biochemical pathways, leading to different physiological effects .

Result of Action

Compounds with similar structures have been known to exhibit various biological activities .

Biochemical Analysis

Biochemical Properties

1-[2-(4-Bromophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-amine hydrochloride plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity and function. For instance, it has been shown to inhibit acetylcholinesterase (AchE), an enzyme responsible for hydrolyzing acetylcholine in the nervous system . This inhibition can lead to increased levels of acetylcholine, affecting neurotransmission and potentially leading to neurotoxic effects.

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that this compound can induce oxidative stress by increasing the production of reactive oxygen species (ROS), which can damage cellular components such as DNA, proteins, and lipids . Additionally, it has been observed to affect the activity of various enzymes involved in metabolic pathways, further influencing cellular function.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to specific biomolecules, altering their structure and function. For example, its interaction with acetylcholinesterase leads to enzyme inhibition, resulting in increased acetylcholine levels . This compound may also interact with other enzymes and proteins, modulating their activity and influencing various biochemical pathways.

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings have been studied to understand its stability and long-term effects. Over time, this compound may undergo degradation, leading to changes in its biochemical activity. In vitro and in vivo studies have shown that prolonged exposure to this compound can result in sustained oxidative stress and enzyme inhibition, affecting cellular function and viability .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit therapeutic effects, such as enzyme inhibition and modulation of metabolic pathways. At higher doses, it can lead to toxic effects, including neurotoxicity and oxidative stress . These dosage-dependent effects highlight the importance of careful dosage optimization in experimental and therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors, influencing metabolic flux and metabolite levels. For instance, its inhibition of acetylcholinesterase affects the metabolism of acetylcholine, leading to altered neurotransmission . Additionally, this compound may influence other metabolic pathways, contributing to its diverse biological effects.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its biological activity. This compound may interact with specific transporters and binding proteins, facilitating its uptake and distribution. Its localization within cells can influence its activity and function, affecting various biochemical pathways .

Subcellular Localization

The subcellular localization of this compound is essential for its activity. This compound may be directed to specific cellular compartments or organelles through targeting signals or post-translational modifications. Its localization can affect its interaction with biomolecules and its overall biochemical activity .